Cas no 1037776-02-5 (5,6,7,8-Tetrahydro-5,8-methanoquinazolin-2(1H)-one)

• Product Name: 5,6,7,8-Tetrahydro-5,8-methanoquinazolin-2(1H)-one
• CAS No: 1037776-02-5
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5250263
• Update Time: 2025-06-14

5,6,7,8-Tetrahydro-5,8-methanoquinazolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-5,8-methanoquinazolin-2(1H)-one

• Inchi： 1S/C9H10N2O/c12-9-10-4-7-5-1-2-6(3-5)8(7)11-9/h4-6H,1-3H2,(H,10,11,12)
• InChI Key： ISBBZWCXPODTJM-UHFFFAOYSA-N
• SMILES： N1C2=C(C3CC2CC3)C=NC1=O

Experimental Properties

• Density: 1.64±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.87±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5,6,7,8-Tetrahydro-5,8-methanoquinazolin-2(1H)-one

Research Briefing on 5,6,7,8-Tetrahydro-5,8-methanoquinazolin-2(1H)-one (CAS: 1037776-02-5)

The compound 5,6,7,8-Tetrahydro-5,8-methanoquinazolin-2(1H)-one (CAS: 1037776-02-5) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic quinazolinone derivative has emerged as a promising scaffold for drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways.

Recent studies have focused on the synthetic optimization of this compound, with several research groups reporting improved synthetic routes that enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry described a novel catalytic asymmetric synthesis method that allows for the efficient production of enantiomerically pure forms of this scaffold, which is crucial for its biological evaluation and potential therapeutic applications.

Pharmacological investigations have revealed that 5,6,7,8-Tetrahydro-5,8-methanoquinazolin-2(1H)-one exhibits interesting binding properties to various protein targets. Molecular docking studies suggest that the rigid bicyclic structure provides optimal spatial orientation for interacting with key residues in enzyme active sites, particularly in kinases and epigenetic regulators. This has led to its exploration as a potential lead compound for cancer therapeutics.

In preclinical studies, derivatives of this core structure have demonstrated promising activity against several cancer cell lines, with particular efficacy observed in models of drug-resistant tumors. The mechanism of action appears to involve dual inhibition of both kinase signaling pathways and epigenetic modulation, making it an attractive candidate for combination therapies. However, further optimization is needed to improve pharmacokinetic properties and reduce potential off-target effects.

The compound's unique structural features also make it valuable for chemical biology studies. Researchers have utilized it as a molecular probe to investigate protein-ligand interactions and to develop novel chemical biology tools. Its fluorescence properties have been exploited in developing new imaging agents for cellular studies.

Current challenges in the development of this compound class include improving water solubility and metabolic stability while maintaining target affinity. Several research groups are actively working on structure-activity relationship (SAR) studies to address these limitations. Recent patent filings indicate growing commercial interest in this chemical scaffold, with applications extending beyond oncology to include neurological disorders and inflammatory diseases.

Future research directions include the exploration of this scaffold in PROTAC (proteolysis targeting chimera) development and its application in targeted protein degradation strategies. The compound's rigid structure and functional group compatibility make it particularly suitable for such advanced therapeutic modalities. Additionally, computational studies are underway to predict novel targets for this compound class using artificial intelligence-based approaches.

In conclusion, 5,6,7,8-Tetrahydro-5,8-methanoquinazolin-2(1H)-one represents a versatile and promising scaffold in medicinal chemistry with multiple potential therapeutic applications. Continued research into its biological activities, mechanism of action, and structural optimization is expected to yield valuable insights and potentially lead to the development of novel therapeutic agents in the coming years.